5-(Naphthalen-2-ylmethyl)pyrimidine-2,4-diamine

• CAS No.: 89445-77-2
• Molecular Formula: C15H14N4
• Molecular Weight: 250.30 g/mol
• IUPAC Name: 5-(naphthalen-2-ylmethyl)pyrimidine-2,4-diamine
• InChI: InChI=1S/C15H14N4/c16-14-13(9-18-15(17)19-14)8-10-5-6-11-3-1-2-4-12(11)7-10/h1-7,9H,8H2,(H4,16,17,18,19)
• InChI Key: CLEQGRGCGNZHCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CC3=CN=C(N=C3N)N

Description

5-(Naphthalen-2-ylmethyl)pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C15H14N4 and its molecular weight is 250.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2-Naphthylmethyl)-3-anilinoacrylonitrile (6.65 g, 23.4 mmol) was dissolved in absolute ethanol (225 ml) and heated to reflux. A solution of sodium methylate (4.27 g, 79 mmol) in ethanol (75 ml) was mixed with guanidine hydrochloride (6.87 g, 72 mmol), filtered from salt, and added to the solution of 2-(2-naphthylmethyl)-3-anilinoacrylonitrile. The mixture was then refluxed for 8 hours, and allowed to stand at room temperature overnight. A yellow precipitate formed, which was isolated (2.66 g). An additional 1.33 g was obtained by concentration of the mother liquor. The combined fractions were recrystallized from absolute ethanol, yielding light cream colored 2,4-diamino-5-(2-naphthylmethyl)pyrimidine (3.0 g), m.p. 231°-233° C. Anal. Calcd. for C15H14N4 : C, 71.98; H, 5.64; N, 22.38. Found: C, 71.93; H, 5.68; N, 22.35.